Cas no 59152-59-9 (1H-Pyrazole, 1-acetyl-3-chloro-5-methyl-4-nitro-)

• Product Name: 1H-Pyrazole, 1-acetyl-3-chloro-5-methyl-4-nitro-
• CAS No: 59152-59-9
• MF: C₆H₆ClN₃O₃
• MW: 203.583139896393
• CID: 1613604
• Update Time: 2024-09-13

1H-Pyrazole, 1-acetyl-3-chloro-5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-acetyl-3-chloro-5-methyl-4-nitro-
• Ethanone, 1-(3-chloro-5-methyl-4-nitro-1H-pyrazol-1-yl)-

• Inchi： 1S/C6H6ClN3O3/c1-3-5(10(12)13)6(7)8-9(3)4(2)11/h1-2H3
• InChI Key： QLLBSGGSASWTPD-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C)=C([N+]([O-])=O)C(Cl)=N1)C

Computed Properties

• Exact Mass: 203.00988

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 354.3±52.0 °C(Predicted)
• PSA: 78.03
• pka: -5.80±0.10(Predicted)